Cas no 180845-74-3 (L-Proline,1-(cyclohexylmethyl)-)

• Product Name: L-Proline,1-(cyclohexylmethyl)-
• CAS No: 180845-74-3
• MF: C₁₂H₂₂ClNO₂
• MW: 247.76158285141
• CID: 113548
• PubChem ID: 53393283
• Update Time: 2025-04-18

L-Proline,1-(cyclohexylmethyl)- Chemical and Physical Properties

Names and Identifiers

• L-Proline,1-(cyclohexylmethyl)-
• 1-(cyclohexylmethyl)-L-Proline
• 1-(cyclohexylmethyl)pyrrolidine-2-carboxylic acid,hydrochloride
• 1-CYCLOHEXYLMETHYL-PYRROLIDINE-2-CARBOXYLIC ACID HYDROCHLORIDE
• 1-(cyclohexylmethyl)pyrrolidine-2-carboxylic acid hydrochloride
• 1-cyclohexylmethylpyrrolidine-2-carboxylic acid HCl
• DTXSID40693854
• 180845-74-3
• 1-(cyclohexylmethyl)pyrrolidine-2-carboxylic acid;hydrochloride
• 1-(Cyclohexylmethyl)proline--hydrogen chloride (1/1)
• AKOS015904501

• Inchi： 1S/C12H21NO2.ClH/c14-12(15)11-7-4-8-13(11)9-10-5-2-1-3-6-10;/h10-11H,1-9H2,(H,14,15);1H
• InChI Key： MLBGGRJBUQKXLX-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CCCN1CC1CCCCC1)=O

Computed Properties

• Exact Mass: 247.13400
• Monoisotopic Mass: 211.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• PSA: 40.54000
• LogP: 2.85560